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Introduction
Folcysteine (CAS No. 8064-47-9) is a compound that has garnered interest in various

scientific fields, from agriculture to medicine. It is a 1:1 combination of folic acid and (R)-3-

acetylthiazolidine-4-carboxylic acid, a cysteine derivative.[1] This guide provides a

comprehensive overview of the chemical structure, properties, and known biological activities

of Folcysteine, with a focus on its potential mechanisms of action based on the activities of its

constituent molecules.

Chemical Structure and Properties
Folcysteine is the result of the association between folic acid, a B vitamin essential for

numerous metabolic processes, and a sulfur-containing amino acid derivative. The IUPAC

name for Folcysteine is (4-(((2-amino-4-oxo-3,4-dihydropteridin-6-yl)methyl)amino)benzoyl)-L-

glutamic acid compound with (R)-3-acetylthiazolidine-4-carboxylic acid (1:1).[1]

The individual structures of folic acid and (R)-3-acetylthiazolidine-4-carboxylic acid are

presented below.

Figure 1: Chemical Structures of Folcysteine Components
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Caption: Chemical structures of Folic Acid and (R)-3-acetylthiazolidine-4-carboxylic acid.

A summary of the key chemical and physical properties of Folcysteine is provided in the table

below. Note that there is some variability in the reported molecular formula and weight in

commercial sources. The data presented here is based on the most consistent information

available.

Property Value Source

CAS Number 8064-47-9 [1][2][3]

Molecular Formula C25H28N8O9S [1][3]

Molecular Weight 616.61 g/mol [1][3]

Appearance Solid
No specific color information

available

Melting Point

154 °C (Note: This may refer to

a component or a specific

formulation)

[2]

Synonyms Ergostim, FOP [1]

Biological Activities and Potential Applications
Folcysteine is described as a cysteine derivative with a range of potential biological activities,

largely extrapolated from the known functions of its components.
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Potential Antitumor Agent: It is suggested to have potential as an antitumor agent, likely

linked to the role of folate in DNA synthesis and repair.[1]

DNA Synthesis and Repair: As a source of folate, it is considered a vitamin needed to

synthesize and repair DNA, and to methylate DNA.[1]

Cofactor in Biological Reactions: It is also thought to act as a cofactor in biological reactions

that involve folate.[1]

Plant Biostimulant: In agriculture, Folcysteine is used to promote plant growth.[4][5]

Postharvest Preservation: Studies have indicated that Folcysteine application may delay the

deterioration of fruit after harvesting.

Revitalizing and Anti-toxic Effects: A combination of thiazolidine-4-carboxylic acid and folic

acid, referred to as 'Folcysteine', has been reported to have revitalizing effects on age-

related biochemical variables and anti-toxic effects, particularly on the liver.[6]

Potential Signaling Pathways
Direct studies on the signaling pathways modulated by Folcysteine are not readily available.

However, based on the well-documented roles of folic acid and cysteine, we can infer potential

mechanisms of action.

Folic Acid-Mediated Signaling
Folic acid, upon binding to the folate receptor alpha (FRα), can activate several downstream

signaling pathways that are crucial for cell proliferation, survival, and differentiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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